Cas no 328071-85-8 (3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
328071-85-8 structure
Product Name:3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:328071-85-8
MF:C17H20N4O2S
MW:344.431302070618
CID:6086304
PubChem ID:646025
Update Time:2025-05-19

3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • 3-methyl-7-phenethyl-8-(propylthio)-3,7-dihydro-1H-purine-2,6-dione
    • 3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
    • 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-(2-phenylethyl)-8-(propylthio)-
    • AB00399711-11
    • SMR000009494
    • 3-methyl-7-phenethyl-8-(propylthio)-1H-purine-2,6(3H,7H)-dione
    • AB00399711-05
    • 3-methyl-7-(2-phenylethyl)-8-propylsulfanylpurine-2,6-dione
    • 328071-85-8
    • HMS2299A23
    • NCGC00032973-03
    • MLS000029135
    • Oprea1_579753
    • Oprea1_096158
    • MLS000100694
    • CHEMBL1541708
    • 3-Methyl-7-phenethyl-8-propylsulfanyl-3,7-dihydro-purine-2,6-dione
    • AKOS000578530
    • F0373-0969
    • Inchi: 1S/C17H20N4O2S/c1-3-11-24-17-18-14-13(15(22)19-16(23)20(14)2)21(17)10-9-12-7-5-4-6-8-12/h4-8H,3,9-11H2,1-2H3,(H,19,22,23)
    • InChI Key: KQDJFASEWAFDPZ-UHFFFAOYSA-N
    • SMILES: N1(CCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1SCCC

Computed Properties

  • Exact Mass: 344.13069707g/mol
  • Monoisotopic Mass: 344.13069707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 92.5Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • pka: 9.50±0.70(Predicted)

3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

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3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature

Additional information on 3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Overview of 3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 328071-85-8)

3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 328071-85-8) is a specialized purine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The presence of a propylsulfanyl group and a phenylethyl moiety in its structure makes it a valuable candidate for studying enzyme interactions and receptor binding.

The chemical properties of 3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione include a molecular weight of 346.45 g/mol and a purity typically exceeding 98%. Its solubility profile varies depending on the solvent, with moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol. Researchers often explore its stability under different pH conditions, which is crucial for its potential use in drug formulation and biomedical applications.

One of the most discussed topics in recent years is the role of purine derivatives in neurological disorders and inflammatory diseases. Given its structural similarity to naturally occurring purines, 3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is being investigated for its potential to modulate adenosine receptors, which are implicated in conditions like Parkinson's disease and chronic pain. This aligns with the growing interest in targeted therapies and precision medicine.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being evaluated to reduce waste and improve yield. This reflects the broader trend in the chemical industry toward environmentally friendly processes and reduced carbon footprints.

The market for purine-based compounds is expanding, driven by their applications in pharmaceuticals, agriculture, and material science. 3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is part of this trend, with increasing demand from research institutions and biotechnology companies. Analysts predict steady growth in this sector, particularly as more studies highlight the therapeutic potential of modified purines.

For researchers working with 3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, proper storage and handling are essential. The compound should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Safety data sheets (SDS) provide detailed guidelines for handling, ensuring compliance with laboratory safety standards.

In summary, 3-methyl-7-(2-phenylethyl)-8-(propylsulfanyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 328071-85-8) is a promising compound with diverse applications in drug development and biochemical research. Its unique structure and potential therapeutic benefits make it a subject of ongoing scientific inquiry. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in addressing unmet medical needs.

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